![molecular formula C18H14O2S B2995353 (E)-1-(thiophen-2-yl)-3-(5-(p-tolyl)furan-2-yl)prop-2-en-1-one CAS No. 301312-56-1](/img/structure/B2995353.png)
(E)-1-(thiophen-2-yl)-3-(5-(p-tolyl)furan-2-yl)prop-2-en-1-one
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Description
(E)-1-(thiophen-2-yl)-3-(5-(p-tolyl)furan-2-yl)prop-2-en-1-one, also known as TFP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TFP belongs to the class of chalcones, which are known for their diverse biological activities such as anti-inflammatory, anti-cancer, and anti-microbial properties.
Scientific Research Applications
Antioxidant Agents
One study focused on the synthesis of a series of derivatives from a similar structural framework for potential antioxidant applications. These compounds were evaluated for in vitro antioxidant activity and showed promising results, suggesting their utility as potent antioxidant agents. The research emphasized the correlation between in vitro antioxidant results and molecular docking studies, indicating a strong interaction with protein tyrosine kinase, which could contribute to their antioxidant properties (Prabakaran, Manivarman, & Bharanidharan, 2021).
Photophysical Properties
Another study investigated the effect of solvent polarity on the photophysical properties of chalcone derivatives similar to the compound . This research revealed significant insights into the solvatochromic effects on absorption and fluorescence spectra, highlighting the potential of these compounds in photophysical applications (Kumari, Varghese, George, & N., 2017).
Electrochemical Polymerization
Research on the electrochemical polymerization of related compounds has demonstrated the enhanced capacitance properties of polymers derived from these materials. The study presented a novel approach to synthesizing conducting polymers with improved specific capacitance and cycling stability, indicating their potential in supercapacitor applications (Mo, Zhou, Ma, & Xu, 2015).
Antimicrobial Activity
A study on the synthesis of chitosan Schiff bases incorporating heterocyclic moieties derived from compounds like the one showed antimicrobial activity against a range of bacteria and fungi. This suggests the potential of these derivatives in developing new antimicrobial agents (Hamed, Abdelhamid, Saad, Elkady, & Elsabee, 2020).
Dye-Sensitized Solar Cells
Phenothiazine derivatives, incorporating furan and thiophene linkers similar to the compound of interest, were synthesized and evaluated in dye-sensitized solar cells. The study highlighted the significant impact of conjugated linkers on device performance, with certain derivatives showing improved solar energy-to-electricity conversion efficiency, pointing towards their application in solar energy conversion (Kim et al., 2011).
Properties
IUPAC Name |
(E)-3-[5-(4-methylphenyl)furan-2-yl]-1-thiophen-2-ylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14O2S/c1-13-4-6-14(7-5-13)17-11-9-15(20-17)8-10-16(19)18-3-2-12-21-18/h2-12H,1H3/b10-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXDWBOZEIHUHPT-CSKARUKUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC=C(O2)C=CC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C2=CC=C(O2)/C=C/C(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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